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Compound of Interest

Compound Name: 4-(2-Aminophenethyl)pyridine

CAS No.: 105972-24-5

Cat. No.: B025805

Get Quote

CAS Number: 105972-24-5 Formula: C₁₃H₁₄N₂ Molecular Weight: 198.26 g/mol Synonyms: 2-

[2-(Pyridin-4-yl)ethyl]aniline; 4-[2-(2-Aminophenyl)ethyl]pyridine

Executive Summary & Significance
4-(2-Aminophenethyl)pyridine serves as a pharmacophore scaffold in medicinal chemistry,

particularly for drugs targeting the Rho/ROCK signaling pathway. Its structure combines a basic

pyridine ring (hydrogen bond acceptor) and an aniline moiety (hydrogen bond donor/acceptor)

linked by a flexible ethyl bridge. This "dual-nitrogen" architecture allows it to mimic the ATP-

binding hinge region of various kinases, making it a valuable building block for fragment-based

drug design.

Critical Quality Attributes (CQAs):

Oxidative Instability: The primary amine on the phenyl ring is susceptible to oxidation,

requiring inert atmosphere handling.
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pH-Dependent Solubility: Solubility is drastically modulated by pH due to the distinct pKa

values of the pyridine and aniline nitrogens.

Physicochemical Properties
The following data aggregates calculated and experimental values to guide formulation and

handling.

Table 1: Core Physical Parameters
Property Value Notes

LogP (Octanol/Water) ~2.1 – 2.4
Moderately lipophilic; crosses

cell membranes easily.

pKa (Pyridine N) ~5.25
Protonates in mild acid (pH <

5).

pKa (Aniline N) ~4.6
Weakly basic; remains neutral

at physiological pH.

Melting Point 102–106 °C
Crystalline solid at room

temperature.

Appearance Off-white to pale brown
Darkens upon air exposure

(oxidation).

H-Bond Donors 1 (–NH₂) Critical for binding interactions.

H-Bond Acceptors 2 (Pyridine N, Aniline N)

Solubility Profile
The compound exhibits a "U-shaped" solubility curve relative to pH, driven by its ionization

states.

Acidic pH (< 4.0):Highly Soluble. The pyridine nitrogen is fully protonated (

), and the aniline nitrogen may partially protonate, forming a highly polar cationic species.

Neutral pH (6.5 – 7.5):Low Solubility. Both nitrogens are predominantly uncharged. The

lipophilic ethyl bridge and aromatic rings dominate, reducing aqueous solubility (< 1 mg/mL
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predicted).

Organic Solvents:

DMSO: >50 mg/mL (Recommended stock solvent).

Ethanol: Soluble.

Dichloromethane: Soluble.

Stability & Degradation Mechanisms
Understanding the degradation pathways is essential for maintaining the integrity of this

building block during storage and synthesis.

Oxidative Degradation (Primary Risk)
The 2-amino (aniline) group is the "weak link." Upon exposure to air and light, it undergoes

radical-mediated oxidation.

Mechanism: Formation of radical cations

dimerization (azo linkages) or polymerization

formation of colored impurities (quinone imines).

Visual Indicator: Sample turns from off-white to yellow, then brown/black.

Photostability
The conjugated aromatic systems absorb UV light. While the ethyl bridge breaks conjugation

between the rings, the individual rings are UV-active. Prolonged exposure can induce photo-

oxidation of the amine.

Graphviz Visualization: Degradation & Solubility Logic
The following diagram illustrates the ionization states and the oxidative degradation pathway.
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Figure 1: State transitions of 4-(2-Aminophenethyl)pyridine based on pH environment and

oxidative stress.

Experimental Protocols
Protocol A: Equilibrium Solubility Determination
Use this protocol to establish the exact solubility limit in your specific buffer system.

Preparation: Prepare buffer solutions at pH 2.0, 4.0, 7.4, and 9.0.

Saturation: Add excess solid compound (~10 mg) to 1 mL of each buffer in amber glass vials.

Equilibration: Shake or stir at 25°C for 24 hours.

Filtration: Filter the supernatant using a 0.22 µm PVDF syringe filter (low binding).

Quantification: Analyze filtrate via HPLC-UV (Detection @ ~254 nm).

Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile (Gradient).

Note: Ensure the standard curve is prepared in a solvent where the compound is fully

soluble (e.g., 50% MeOH).
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Protocol B: Handling & Storage (Best Practices)
To maximize shelf-life and experimental reproducibility:

Storage: Store at -20°C.

Atmosphere: Flush vials with Argon or Nitrogen after every use. The aniline group is air-

sensitive.

Solution Stability:

DMSO Stocks: Stable for ~1 month at -20°C.

Aqueous Solutions: Prepare fresh. Do not store neutral aqueous solutions due to

precipitation risk.

Re-purification: If the solid turns brown, purify via silica gel chromatography (Eluent:

DCM/MeOH 95:5) or recrystallization from Ethanol/Water.

Synthesis Context (Retrosynthetic Analysis)
For researchers synthesizing this compound or its derivatives, the standard route involves the

"Stilbene Reduction" strategy.

4-Methylpyridine
(4-Picoline)

4-(2-Nitrostyryl)pyridine
(Stilbene Intermediate)

Condensation
(Ac2O or Piperidine)

2-Nitrobenzaldehyde

4-(2-Aminophenethyl)pyridine
(Target)

Hydrogenation
(H2, Pd/C)

Click to download full resolution via product page

Figure 2: Common synthetic pathway. The hydrogenation step simultaneously reduces the nitro

group to an amine and the alkene to an alkane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/105972-24-5
https://www.benchchem.com/product/b025805/docs#technical-whitepaper-physicochemical-profiling-handling-of-4-2-aminophenethyl-pyridine
https://www.benchchem.com/product/b025805/docs#technical-whitepaper-physicochemical-profiling-handling-of-4-2-aminophenethyl-pyridine
https://www.benchchem.com/product/b025805/docs#technical-whitepaper-physicochemical-profiling-handling-of-4-2-aminophenethyl-pyridine
https://www.benchchem.com/product/b025805/docs#technical-whitepaper-physicochemical-profiling-handling-of-4-2-aminophenethyl-pyridine
https://www.benchchem.com/product/b025805?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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